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2-(2-

Bromophenoxy)acetohydrazide

CAS No.: 328085-17-2

Cat. No.: B1269691

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, characterization, and

strategic considerations for producing 2-(2-Bromophenoxy)acetohydrazide and its

subsequent hydrazone derivatives. The phenoxyacetohydrazide scaffold is a cornerstone in

medicinal chemistry, serving as a precursor to a vast array of compounds with significant

therapeutic potential.[1] Derivatives incorporating the hydrazide-hydrazone moiety (a functional

group with an azomethine -NHN=CH- proton) are widely investigated for their broad

pharmacological activities, including anti-inflammatory, antimicrobial, anticonvulsant, and

anticancer properties.[2][3][4][5]

This document details the robust, step-by-step protocols for synthesis, explains the chemical

principles behind the chosen methodologies, and outlines the analytical techniques required for

structural validation.
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Part 1: Strategic Synthesis Overview
The synthesis of 2-(2-Bromophenoxy)acetohydrazide derivatives is efficiently executed via a

three-stage linear synthesis.

Stage I: Williamson Ether Synthesis. The process begins with the formation of an ester

intermediate, ethyl 2-(2-bromophenoxy)acetate. This is achieved by reacting 2-bromophenol

with ethyl chloroacetate in the presence of a weak base.

Stage II: Hydrazinolysis. The synthesized ester is then converted into the core intermediate,

2-(2-Bromophenoxy)acetohydrazide, through a nucleophilic acyl substitution reaction with

hydrazine hydrate.[6]

Stage III: Hydrazone Formation. The target derivatives are synthesized via an acid-catalyzed

condensation reaction between the acetohydrazide intermediate and a diverse range of

aromatic or heterocyclic aldehydes and ketones.[7] This final step allows for the creation of a

chemical library for structure-activity relationship (SAR) studies.

The overall synthetic pathway is visualized below.
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Stage I: Esterification

Stage II: Hydrazinolysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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